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This technical support center provides guidance on the best practices for the long-term storage

of samples containing C8 compounds, such as perfluorooctanoic acid (PFOA). Adherence to

these guidelines is critical for maintaining sample integrity and ensuring accurate analytical

results in research, clinical, and environmental monitoring settings.

Frequently Asked Questions (FAQs)
Q1: What are the primary concerns for long-term storage of C8-containing samples?

A1: The primary concerns are sample degradation, contamination, and analyte loss through

adsorption to container walls. C8 compounds, while persistent in the environment, can be

susceptible to degradation under certain laboratory conditions.[1][2][3] Cross-contamination is

a significant risk due to the ubiquitous nature of per- and polyfluoroalkyl substances (PFAS) in

laboratory materials.[4][5][6][7]

Q2: What is the recommended temperature for long-term storage?

A2: For long-term storage, it is recommended to keep samples at or below 4°C.[4] Many

protocols suggest refrigeration between 2°C and 6°C.[5][8] For extended periods, freezing the

samples is also a viable option.[9][10] Tissue samples, in particular, should be shipped and

stored frozen.[11]

Q3: What type of containers should be used for storing C8 samples?
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A3: High-density polyethylene (HDPE) or polypropylene (PP) containers are the preferred

choice for storing C8-containing samples.[6][12][13][14] It is crucial to use containers with

unlined polypropylene or HDPE screw caps to avoid contamination from Teflon™ liners.[9][12]

Glass containers should generally be avoided for aqueous samples as PFAS can adsorb to the

glass surface, leading to analyte loss.[6][13] However, for solid or dry samples, glass

containers may be acceptable if the extraction method can recover adsorbed PFAS.[13] All

containers should be certified as PFAS-free.[5][14]

Q4: Can I use any plastic bag to store my sample containers?

A4: No, it is important to use bags made of materials that do not pose a risk of PFAS

contamination. While some guidelines suggest double bagging samples in materials like

HDPE, others mention that LDPE bags (e.g., Ziploc®) may be used with special precautions.[7]

[13] To minimize risk, it is best to use certified PFAS-free bags or store containers separately

from potential contamination sources.

Q5: What solvents are suitable for preparing and storing C8 standards and extracts?

A5: Stock solutions and sample extracts are often prepared in solvents like methanol.[15]

Studies have shown that many PFAS, including C8 compounds, are stable in deionized water,

methanol, and isopropyl alcohol for extended periods.[16][17] However, some polyfluoroalkyl

ether acids (PFEAs) can degrade in polar aprotic solvents such as acetonitrile (ACN), acetone,

and dimethyl sulfoxide (DMSO).[16][17] Therefore, it is crucial to verify the stability of your

specific C8 compound in the chosen solvent.

Troubleshooting Guides
Issue 1: Inconsistent or non-reproducible analytical
results.
This issue can arise from various factors throughout the sample handling and storage process.

Potential Causes and Solutions:

Sample Contamination:
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Verify Sampling Materials: Ensure all sampling equipment, containers, and even field

personnel's clothing and personal care products are free of PFAS.[7]

Include Blanks: Regularly analyze field, trip, and equipment blanks to monitor for

contamination during sample collection and transport.[4][12]

Laboratory Environment: Check for potential sources of contamination within the lab, such

as equipment containing Teflon™ or other fluoropolymers.[6]

Improper Storage:

Temperature Fluctuations: Ensure samples have been consistently stored at the

recommended temperature. Use a temperature logger to monitor storage units.[8]

Incorrect Container: Confirm that samples were stored in HDPE or polypropylene

containers, not glass (for aqueous samples) or LDPE.[6][12][13]

Analyte Degradation:

Solvent Incompatibility: If working with extracts, ensure the solvent is appropriate and

does not cause degradation of the C8 compound.[16][17]

Extended Storage: While C8 compounds are persistent, prolonged storage, even under

ideal conditions, might lead to some degradation. Re-analysis of a freshly prepared

standard can help determine if this is the issue.

Issue 2: Low recovery of C8 analytes.
Low recovery suggests a loss of the analyte at some point between sample collection and

analysis.

Potential Causes and Solutions:

Adsorption to Container:

Improper Container Material: If glass containers were used for aqueous samples,

adsorption to the walls is a likely cause.[6][13]
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Solution: While difficult to reverse, future samples should be collected and stored in HDPE

or polypropylene containers.

Sample Preparation Errors:

Incomplete Extraction: For solid matrices, ensure the extraction protocol is robust enough

to recover the C8 analytes.

Instrumental Issues: Rule out problems with the analytical instrument, such as a failing

trap or issues with the injection system.[18][19]

Quantitative Data Summary
The stability of C8-containing samples is influenced by the storage container material,

temperature, and the matrix/solvent.
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Parameter
Recommended
Condition

Rationale
Supporting
Evidence

Storage Temperature
Refrigerated (2-6°C)

or Frozen (≤ -20°C)

Minimizes microbial

degradation and slows

down chemical

reactions.[4][5][10]

Samples stored at 4°C

show minimal

degradation over

standard holding

times.[4] Freezing is

recommended for

longer-term

preservation.[9]

Container Material

High-Density

Polyethylene (HDPE)

or Polypropylene (PP)

These materials

exhibit low adsorption

of PFAS compounds

and are less likely to

be a source of

contamination

compared to other

plastics or glass.[6]

[12][13][14]

Studies and regulatory

methods (e.g., EPA

Method 537.1) specify

the use of HDPE or

PP containers.[5][14]

Container Caps
Unlined Polypropylene

or HDPE

Lined caps, especially

those with Teflon™ (a

fluoropolymer), are a

significant source of

PFAS contamination.

[9][12]

Best practice

guidelines strongly

advise against the use

of Teflon™-lined caps.

[12]

Holding Time (Water)

14 days to extraction,

40 days to analysis

(EPA guidance)

Provides a

conservative window

to ensure sample

integrity before

analysis.[12]

This is a widely

accepted standard in

environmental

analysis.

Holding Time (Solids)

Up to 90 days with

proper storage (1-6°C,

protected from light)

Solid matrices can

offer better stability for

analytes.

Some laboratories

adhere to a 90-day

hold time for solids.[9]
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Experimental Protocols
Protocol: Assessing Long-Term Storage Stability of C8
in Water Samples
1. Objective: To determine the stability of a specific C8 compound in a water matrix under

different storage conditions.

2. Materials:

C8 analytical standard
PFAS-free deionized water
50 mL HDPE and polypropylene centrifuge tubes
Methanol (or other appropriate solvent for stock solution)
LC-MS/MS system

3. Procedure:

Spiking Solution Preparation: Prepare a stock solution of the C8 standard in methanol.
Create a spiking solution by diluting the stock solution in PFAS-free deionized water to a
known concentration (e.g., 100 ng/L).
Sample Preparation: Aliquot the spiking solution into multiple HDPE and polypropylene
tubes.
Storage Conditions:
Store one set of tubes (both HDPE and PP) in a refrigerator at 4°C.
Store a second set of tubes in a freezer at -20°C.
Keep a third set at room temperature (as a control for degradation under suboptimal
conditions).
Time Points: Analyze samples at designated time points (e.g., Day 0, Day 7, Day 14, Day 30,
Day 60, Day 90).
Analysis: At each time point, thaw the frozen samples (if applicable) and bring all samples to
room temperature. Analyze the concentration of the C8 compound using a validated LC-
MS/MS method.
Data Evaluation: Calculate the percent recovery of the C8 compound at each time point
relative to the Day 0 concentration. A recovery of 80-120% is typically considered stable.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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